ent-Prostaglandin F2α
ent-Prostaglandin F2α
Enzymatically-derived Prostaglandin F2α (PGF2α) is an optically pure compound whereas PGF2α derived from the free radical-catalyzed peroxidation of arachidonate is a racemic mixture. Ent-PGF2α is the opposite enantiomer of PGF2α. This compound can only be generated via the isoprostane pathway of free radical-catalyzed lipid peroxidation and has been implicated as a marker of oxidative stress. Levels of ent-PGF2α are elevated in human urine from heavy cigarette smokers and patients with hypercholesterolemia.
Brand Name:
Vulcanchem
CAS No.:
54483-31-7
VCID:
VC0043544
InChI:
InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m1/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
Molecular Formula:
C20H34O5
Molecular Weight:
354.487
ent-Prostaglandin F2α
CAS No.: 54483-31-7
Reference Standards
VCID: VC0043544
Molecular Formula: C20H34O5
Molecular Weight: 354.487
| CAS No. | 54483-31-7 |
|---|---|
| Product Name | ent-Prostaglandin F2α |
| Molecular Formula | C20H34O5 |
| Molecular Weight | 354.487 |
| IUPAC Name | (Z)-7-[(1S,2S,3S,5R)-3,5-dihydroxy-2-[(E,3R)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m1/s1 |
| Standard InChIKey | PXGPLTODNUVGFL-FCINMJCXSA-N |
| SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O |
| Description | Enzymatically-derived Prostaglandin F2α (PGF2α) is an optically pure compound whereas PGF2α derived from the free radical-catalyzed peroxidation of arachidonate is a racemic mixture. Ent-PGF2α is the opposite enantiomer of PGF2α. This compound can only be generated via the isoprostane pathway of free radical-catalyzed lipid peroxidation and has been implicated as a marker of oxidative stress. Levels of ent-PGF2α are elevated in human urine from heavy cigarette smokers and patients with hypercholesterolemia. |
| Synonyms | ent-PGF2α;(−)-Prostaglandin F2α |
| Reference | 1.Yin, H.,Gao, L.,Tai, H.H., et al. Urinary prostaglandin F2α is generated from the isoprostane pathway and not the cyclooxygenase in humans. The Journal of Biological Chemisty 282(1), 329-336 (2007). |
| PubChem Compound | 35027306 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume